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Compound of Interest

Compound Name: Platinum(1V) bromide

Cat. No.: B3418968

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with Platinum(lV) bromide (PtBrs). Adherence to these guidelines is crucial to ensure
a safe laboratory environment.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with Platinum(lV) bromide?

Al: Platinum(lV) bromide is classified as a corrosive solid.[1][2] The primary hazards include:
o Severe Skin Burns and Eye Damage: Direct contact can cause serious chemical burns.[1][3]
o Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[4]

e Sensitization: Some platinum compounds may cause skin sensitization.[5]

Q2: What personal protective equipment (PPE) is mandatory when handling Platinum(IV)
bromide?

A2: A comprehensive PPE strategy is essential. This includes:

o Eye and Face Protection: Chemical safety goggles or a face shield are required.[1]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect
gloves for integrity before use.[1]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]

o Respiratory Protection: If dust cannot be controlled, a NIOSH-approved respirator is
recommended.[6]

Q3: I've spilled a small amount of Platinum(lV) bromide powder on the lab bench. What
should | do?

A3: For small spills:
e Restrict Access: Cordon off the area to prevent further contamination.
o Wear Appropriate PPE: Ensure you are wearing your full PPE.

o Clean-up: Gently sweep the solid material into a designated, labeled waste container. Avoid
creating dust.[2][7]

o Decontaminate: Wipe the area with a damp cloth.

o Dispose: Dispose of the waste and cleaning materials as hazardous waste according to your
institution's protocols.[1]

Q4: What are the proper storage conditions for Platinum(IV) bromide?

A4: Platinum(lV) bromide should be stored in a tightly closed container in a dry, cool, and
well-ventilated area.[1][2] It should be kept away from incompatible materials such as strong
oxidizing agents.[7]

Q5: What should | do in case of accidental skin or eye contact?
A5: Immediate action is critical:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
and remove all contaminated clothing. Seek immediate medical attention.[1]
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» Eye Contact: Immediately rinse the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[1]

Q6: How should I dispose of waste containing Platinum(lV) bromide?

A6: All waste containing Platinum(lV) bromide must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[1] Do not dispose of it

down the drain.

Quantitative Data Summary

The following tables summarize key quantitative data for Platinum(IV) bromide.

Table 1: Physical and Chemical Properties

Property Value Reference
Chemical Formula PtBra [8][9]
Molecular Weight 514.7 g/mol [2][9]
Appearance Bréwnish-black or dark red B1[10]
solid/crystals

Melting Point Decomposes at 180°C [8][11]
Solubility in Water 0.41 g/100mL @ 20°C [8]

Table 2: Exposure Limits for Platinum Compounds
Organization Limit Type Value Reference
ACGIH TWA 0.002 mg/m3 [1][7]
NIOSH REL (TWA) 0.002 mg/m3 [1][6]
OSHA PEL (Vacated) 0.002 mg/m3 [1107]
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TWA: Time-Weighted Average; REL: Recommended Exposure Limit; PEL: Permissible
Exposure Limit.

Experimental Workflow: Handling Platinum(lV)
Bromide

The following diagram outlines the standard workflow for safely handling Platinum(1V)
bromide in a laboratory setting.
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Caption: Workflow for Safe Handling of Platinum(lV) Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. Page loading... [wap.guidechem.com]

3. Platinum(lV) bromide, 99.99% (metals basis), Pt 37.1% min, Thermo Scientific Chemicals
| Fisher Scientific [fishersci.ca]

e 4. Platinum bromide - Safety Data Sheet [chemicalbook.com]

o 5. datasheets.scbt.com [datasheets.scbt.com]

o 6. assets.thermofisher.com [assets.thermofisher.com]

o 7. fishersci.com [fishersci.com]

o 8. Platinum(lV) bromide - Wikipedia [en.wikipedia.org]

e 9. Platinum bromide (PtBr4) | Br4Pt | CID 111865 - PubChem [pubchem.ncbi.nim.nih.gov]
e 10. CAS 68938-92-1: Platinum bromide (PtBr4) | CymitQuimica [cymitquimica.com]

e 11. americanelements.com [americanelements.com]

 To cite this document: BenchChem. [Platinum(lV) Bromide: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418968#platinum-iv-bromide-safety-precautions-
and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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